1H-Isoindole-1,3(2H)-dione, 2-[[(5S)-3-(3-fluoro-4-iodophenyl)-2-oxo-5-oxazolidinyl]methyl]-

• IUPAC Name: 2-[[(5S)-3-(3-fluoro-4-iodophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H12FIN2O4/c19-14-7-10(5-6-15(14)20)21-8-11(26-18(21)25)9-22-16(23)12-3-1-2-4-13(12)17(22)24/h1-7,11H,8-9H2/t11-/m1/s1
• InChI Key: IUJTWPHWOKKSQM-LLVKDONJSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC(=C(C=C2)I)F)CN3C(=O)C4=CC=CC=C4C3=O
• Isomeric SMILES: C1[C@@H](OC(=O)N1C2=CC(=C(C=C2)I)F)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C18H12FIN2O4
• Molecular Weight: 466.2 g/mol

Description

1H-Isoindole-1,3(2H)-dione, 2-[[(5S)-3-(3-fluoro-4-iodophenyl)-2-oxo-5-oxazolidinyl]methyl]- is a useful research compound. Its molecular formula is C18H12FIN2O4 and its molecular weight is 466.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Lurasidone: Efficacy and Safety in Psychotic and Mood Disorders

Lurasidone, a novel benzisothiazole antipsychotic drug, demonstrates the breadth of research dedicated to compounds with complex chemical structures similar to the query. It has been studied for its efficacy and safety in treating psychotic and major affective disorders. The focus of these studies has been on understanding its pharmacodynamic profile and evaluating its performance in clinical trials for schizophrenia and bipolar depression. Notably, lurasidone shows unusual efficacy in acute bipolar depression without psychotic features, highlighting the importance of chemical innovation in drug development (Pompili et al., 2018).

Novel Triazole Derivatives: Patent Review

Triazole derivatives represent a significant area of interest due to their broad spectrum of biological activities. A review of patents related to 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4-, and 4H-1,2,4-triazole families showcases ongoing efforts to develop new drugs with diverse biological functions. This review emphasizes the importance of finding efficient synthetic methods that align with green chemistry principles and address current health challenges, such as antibiotic resistance and neglected diseases (Ferreira et al., 2013).

Synthetic Routes for 1,4-disubstituted 1,2,3-triazoles

The exploration of synthetic routes for 1,4-disubstituted 1,2,3-triazoles highlights the compound's significance in pharmaceutical chemistry, bioconjugation, and material science. This review discusses various synthetic protocols involving copper and non-copper catalysts, demonstrating the compound's versatility and wide-ranging applications. The focus on eco-friendly and efficient synthetic methods underscores the evolving nature of chemical synthesis toward sustainability and innovation (Kaushik et al., 2019).

Advances in Triazole Synthesis

Recent advances in triazole synthesis highlight eco-friendly procedures and the development of new drugs. The review covers microwave-assisted CuAAC procedures for the click synthesis of 1,2,3-triazoles, showcasing the move towards more sustainable and efficient synthetic methods. The focus on novel catalysts and the application of these methodologies in the industrial synthesis of drugs illustrates the ongoing innovation in the field of organic chemistry (de Souza et al., 2019).